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Compound of Interest

Compound Name: 1-(4-Butoxyphenyl)ethanone

CAS No.: 5736-89-0

Cat. No.: B1265826

Get Quote

Introduction
1-(4-Butoxyphenyl)ethanone, also known as 4-butoxyacetophenone, is a key intermediate in

the synthesis of various organic compounds, finding applications in the pharmaceutical and

fragrance industries.[1][2] Its structure, featuring a butoxy group attached to a phenyl ring with

an acetyl group, provides a versatile scaffold for further chemical modifications. This document

provides a detailed protocol for the synthesis of 1-(4-butoxyphenyl)ethanone, grounded in

established chemical principles and supported by practical insights for researchers, scientists,

and professionals in drug development.[3][4]

Two primary synthetic routes are commonly employed for the preparation of this compound: the

Williamson ether synthesis followed by a Friedel-Crafts acylation, or a direct Friedel-Crafts

acylation of phenoxybutane. This guide will focus on the arguably more controlled and widely

applicable two-step approach, beginning with the synthesis of the butyl phenyl ether

intermediate.

Strategic Overview: A Two-Step Approach
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The synthesis is strategically divided into two distinct and mechanistically different stages. This

modular approach allows for the purification of the intermediate, butyl phenyl ether, ensuring a

cleaner final product and often a higher overall yield.

Williamson Ether Synthesis: This classic SN2 reaction forms the core of the first step, where

the phenoxide ion acts as a nucleophile to displace a halide from an alkyl halide, forming the

ether linkage.[5][6] This method is highly reliable for generating both symmetrical and

asymmetrical ethers.[7]

Friedel-Crafts Acylation: The second step introduces the acetyl group onto the aromatic ring

of the butyl phenyl ether. This electrophilic aromatic substitution reaction utilizes a Lewis acid

catalyst to generate a potent acylium ion electrophile that is then attacked by the electron-

rich aromatic ring.[8][9]

Mechanistic Insights
A thorough understanding of the underlying reaction mechanisms is paramount for

troubleshooting and optimizing the synthesis.

Williamson Ether Synthesis: The SN2 Pathway
The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[6] Initially,

a strong base is used to deprotonate phenol, forming the more nucleophilic phenoxide ion. This

ion then attacks the primary alkyl halide (1-bromobutane) in a single, concerted step, leading to

the formation of the ether and a salt byproduct.[6][10] The choice of a primary alkyl halide is

crucial to favor the SN2 pathway and minimize competing elimination reactions.[6]

Friedel-Crafts Acylation: Electrophilic Aromatic
Substitution
In this reaction, a Lewis acid, typically aluminum chloride (AlCl₃), coordinates with the

acetylating agent (acetyl chloride), generating a highly electrophilic acylium ion.[9][11] The

electron-donating butoxy group on the phenyl ether activates the aromatic ring, making it more

susceptible to electrophilic attack. The butoxy group is an ortho, para-director, meaning the

incoming electrophile will preferentially add to the positions ortho or para to it. Due to steric

hindrance from the butoxy group, the para-substituted product, 1-(4-butoxyphenyl)ethanone,

is the major product.[12]
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Experimental Protocol
Safety First: This protocol involves the use of hazardous chemicals.[13][14][15][16] Acetyl

chloride is highly flammable, corrosive, and reacts violently with water.[13][14][15][17]

Aluminum chloride is also corrosive and reacts with moisture. All manipulations should be

performed in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.[13][15]

Part 1: Synthesis of Butyl Phenyl Ether (Williamson
Ether Synthesis)
Materials and Reagents:

Reagent
Molar Mass (
g/mol )

Amount Moles Equivalents

Phenol 94.11 9.41 g 0.10 1.0

Sodium

Hydroxide
40.00 4.40 g 0.11 1.1

1-Bromobutane 137.02
15.07 g (11.8

mL)
0.11 1.1

Ethanol 46.07 100 mL - -

Diethyl Ether 74.12 As needed - -

Saturated NaCl

(aq)
- As needed - -

Anhydrous

MgSO₄
120.37 As needed - -

Procedure:

In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve phenol (9.41 g, 0.10 mol) in 100 mL of ethanol.
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Carefully add sodium hydroxide (4.40 g, 0.11 mol) to the solution. The mixture will warm up

as the sodium phenoxide is formed.

Once the sodium hydroxide has completely dissolved, add 1-bromobutane (15.07 g, 0.11

mol) to the flask.

Heat the reaction mixture to reflux and maintain it for 2-3 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the ethanol using a rotary evaporator.

To the resulting residue, add 50 mL of water and transfer the mixture to a separatory funnel.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with 50 mL of 5% aqueous sodium hydroxide, followed

by 50 mL of saturated aqueous sodium chloride (brine).

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the diethyl ether

by rotary evaporation to yield the crude butyl phenyl ether. The product can be purified

further by distillation if necessary.

Part 2: Synthesis of 1-(4-Butoxyphenyl)ethanone
(Friedel-Crafts Acylation)
Materials and Reagents:
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Reagent
Molar Mass (
g/mol )

Amount Moles Equivalents

Butyl Phenyl

Ether
150.22 15.02 g 0.10 1.0

Acetyl Chloride 78.50 8.64 g (7.8 mL) 0.11 1.1

Aluminum

Chloride
133.34 16.00 g 0.12 1.2

Dichloromethane

(DCM)
84.93 150 mL - -

Hydrochloric Acid

(conc.)
36.46 As needed - -

Sodium

Bicarbonate (sat.

aq.)

84.01 As needed - -

Anhydrous

MgSO₄
120.37 As needed - -

Procedure:

In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping

funnel, and a nitrogen inlet, add anhydrous aluminum chloride (16.00 g, 0.12 mol) and 100

mL of dry dichloromethane (DCM) under a nitrogen atmosphere.

Cool the suspension to 0 °C in an ice bath.

Slowly add acetyl chloride (8.64 g, 0.11 mol) to the stirred suspension.

In the dropping funnel, prepare a solution of butyl phenyl ether (15.02 g, 0.10 mol) in 50 mL

of dry DCM.

Add the butyl phenyl ether solution dropwise to the reaction mixture over 30 minutes,

maintaining the temperature at 0 °C.
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After the addition is complete, allow the reaction to stir at 0 °C for an additional hour, then let

it warm to room temperature and stir for another 2-3 hours. Monitor the reaction by TLC.

Once the reaction is complete, carefully pour the reaction mixture onto a mixture of crushed

ice and concentrated hydrochloric acid (50 mL). This should be done slowly and in a fume

hood as it is a highly exothermic process that releases HCl gas.

Transfer the mixture to a separatory funnel and separate the layers.

Extract the aqueous layer with DCM (2 x 50 mL).

Combine the organic layers and wash with water, saturated aqueous sodium bicarbonate,

and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the DCM by

rotary evaporation.

The crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol/water or hexanes) or by column chromatography on silica gel.[18]

Characterization
The final product, 1-(4-butoxyphenyl)ethanone, should be characterized to confirm its identity

and purity.[19][20]

Appearance: White to off-white solid.

Molecular Formula: C₁₂H₁₆O₂[20]

Molar Mass: 192.25 g/mol [20]

Analytical Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure

and connectivity of the molecule.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the

carbonyl (C=O) stretch of the ketone and the C-O stretch of the ether.
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Mass Spectrometry (MS): To determine the molecular weight of the compound.[3]

Melting Point: To assess the purity of the final product.

Workflow Diagrams

Phenol

Sodium Phenoxide

Deprotonation

NaOH (Base) Butyl Phenyl Ether

SN2 Attack

1-Bromobutane

NaBr (Byproduct)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow
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Caption: Friedel-Crafts Acylation Workflow

Conclusion
This application note provides a comprehensive and detailed protocol for the synthesis of 1-(4-
butoxyphenyl)ethanone. By following the outlined two-step synthetic strategy and adhering to

the safety precautions, researchers can reliably produce this valuable chemical intermediate.
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The provided mechanistic insights and characterization guidelines will further aid in achieving a

successful synthesis and ensuring the quality of the final product.

References
Chem LibreTexts. (n.d.). Williamson Ether Synthesis.
Chemos GmbH & Co.KG. (n.d.).
Dermer, O. C. (1934). The Williamson Synthesis of Ethers. Chemical Reviews, 14(3), 385–
411.
Santa Cruz Biotechnology. (n.d.).

International Labour Organization & World Health Organization. (2021). International

Chemical Safety Cards (ICSC): ACETYL CHLORIDE. [Link]

SIELC Technologies. (2018). Ethanone, 1-(4-butoxyphenyl)-. [Link]

Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube.

[Link]

Wikipedia. (n.d.). Williamson ether synthesis. [Link]

Utah Tech University. (n.d.). Williamson Ether Synthesis.

Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

PubChemLite. (n.d.). 1-(4-butoxyphenyl)ethanone (C12H16O2). [Link]

Google Patents. (n.d.). Process for the preparation of 1-(4-hydroxyphenyl)

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 79814, 1-(4-Butoxyphenyl)ethanone. [Link]

University of Wisconsin-Madison. (n.d.).

Khan Academy. (n.d.). Friedel-Crafts acylation [Video]. [Link]

Organic Chemistry Tutor. (2016, December 28). Friedel Crafts Alkylation and Acylation

Reaction Mechanism - Electrophilic Aromatic Substitution [Video]. YouTube. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.inchem.org/documents/icsc/icsc/eics0210.htm
https://sielc.com/compound-ethanone-1-4-butoxyphenyl.html
https://www.youtube.com/watch?v=Tf44nOfwz-w
https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://en.wikipedia.org/wiki/Friedel%E2%80%93Crafts_reaction
https://www.benchchem.com/product/b1265826/docs?utm_src=pdf-body#synthesis-of-1-4-butoxyphenyl-ethanone-an-application-note
https://pubchemlite.org/compound/1-(4-butoxyphenyl)ethanone
https://www.benchchem.com/product/b1265826/docs?utm_src=pdf-body#synthesis-of-1-4-butoxyphenyl-ethanone-an-application-note
https://pubchem.ncbi.nlm.nih.gov/compound/79814
https://www.khanacademy.org/science/organic-chemistry/aromatic-compounds/friedel-crafts-reaction/v/friedel-crafts-acylation
https://www.youtube.com/watch?v=1pQQ-oJ1-hM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency. (n.d.). Substance Details: Ethanone, 1-(4-

butoxyphenyl)-. [Link]

ChemBK. (n.d.). Ethanone, 1-(4-butoxyphenyl)-. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethanone, 1-(4-butoxyphenyl)- | C12H16O2 | CID 79814 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. PubChemLite - 1-(4-butoxyphenyl)ethanone (C12H16O2) [pubchemlite.lcsb.uni.lu]

4. Substance Registry Services | US EPA [cdxapps.epa.gov]

5. gold-chemistry.org [gold-chemistry.org]

6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

7. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis
[resolve.cambridge.org]

8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

9. Friedel–Crafts Acylation [sigmaaldrich.com]

10. m.youtube.com [m.youtube.com]

11. Khan Academy [khanacademy.org]

12. www2.chem.wisc.edu [www2.chem.wisc.edu]

13. fishersci.com [fishersci.com]

14. chemos.de [chemos.de]

15. geneseo.edu [geneseo.edu]

16. datasheets.scbt.com [datasheets.scbt.com]

17. ICSC 0210 - ACETYL CHLORIDE [inchem.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://sor.epa.gov/sor_internet/registry/substreg/searchandretrieve/substancesearch/search.do?details=display&selectedSubstanceId=134676
https://www.chembk.com/en/chem/Ethanone,%201-(4-butoxyphenyl)-
https://www.benchchem.com/product/b1265826?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanone_-1-_4-butoxyphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanone_-1-_4-butoxyphenyl
https://www.chemscene.com/product/5736-89-0.html
https://pubchemlite.lcsb.uni.lu/e/compound/79814
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/134676
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://en.wikipedia.org/wiki/Friedel%E2%80%93Crafts_reaction
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/friedel-crafts-acylation
https://m.youtube.com/watch?v=2OOhbhQXdhI
https://www.khanacademy.org/science/organic-chemistry/aromatic-compounds/reactions-benzene/v/friedel-crafts-acylation
https://www2.chem.wisc.edu/deptfiles/OrgLab/acylation/13.%20Chapter%2013%20Friedel-Crafts%20Acylation%2004_06_2014.pdf
https://www.fishersci.com/store/msds?partNumber=A27250&productDescription=ACETYL+CHLORIDE+REAGENT+250ML&vendorId=VN00033897&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://datasheets.scbt.com/sc-207253.pdf
https://www.inchem.org/documents/icsc/icsc/eics0210.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. cactus.utahtech.edu [cactus.utahtech.edu]

19. Ethanone, 1-(4-butoxyphenyl)- | SIELC Technologies [sielc.com]

20. chembk.com [chembk.com]

To cite this document: BenchChem. [Synthesis of 1-(4-Butoxyphenyl)ethanone: An
Application Note]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265826/docs#synthesis-of-1-4-butoxyphenyl-
ethanone-an-application-note]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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